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Compound Name:
N-(Phenylmethoxy)-1,5-

pentanediamine

CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

Executive Summary
N-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6), also known as 5-

((benzyloxy)amino)pentan-1-amine, represents a critical class of functionalized polyamines.[1]

Structurally, it consists of a cadaverine (1,5-pentanediamine) backbone where one terminal

amine is modified into an O-benzyl hydroxylamine.[1]

This molecule serves as a vital intermediate in the synthesis of protease inhibitors, siderophore

mimics, and heterobifunctional linkers for PROTACs. Its characterization presents a unique

duality:

The Challenge: The aliphatic polyamine chain is highly polar and prone to severe peak tailing

on standard C18 silica columns due to silanol interactions.[1]

The Advantage: Unlike native polyamines (which lack chromophores), the O-benzyl group

provides a distinct UV signature (

nm), enabling direct HPLC monitoring without pre-column derivatization.[1]
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This guide details a multi-modal analytical strategy combining NMR spectroscopy for structural

certainty, RP-HPLC for purity profiling, and HRMS for molecular identification.[1]

Structural Elucidation: NMR Spectroscopy[2][3][4]
Nuclear Magnetic Resonance (NMR) is the primary tool for distinguishing the unique

asymmetry of this molecule. The critical objective is differentiating the methylene protons

adjacent to the primary amine versus those adjacent to the alkoxyamine.

Experimental Protocol
Solvent: DMSO-

is recommended over CDCl

if the sample is a salt (e.g., HCl).[1] For the free base, CDCl

provides sharper resolution of the amine protons.

Concentration: 10–15 mg in 600 µL solvent.

Reference: TMS (0.00 ppm).

Predicted Spectral Assignments ( H NMR, 400 MHz,
CDCl )
Note: Chemical shifts are estimated based on functional group additivity rules and analogous

benzyl-alkoxyamine structures.
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Position Moiety
Shift (

, ppm)
Multiplicity Integral

Diagnostic
Logic

A Ph- 7.30 – 7.45 Multiplet 5H

Aromatic ring

protons;

confirms

benzyl group

integrity.[1][2]

B
Ph-C

-O
4.68 Singlet 2H

Critical

Signal. The

benzylic

methylene is

deshielded by

the oxygen.

[1][2] A

singlet

confirms the

-substitution.

C

-O-N

-C

-

5.50 (broad) Singlet 1H

Exchangeabl

e.[1][2]

Indicates

secondary

alkoxyamine.

[1]

D
-N-C

-
2.95 Triplet 2H

Methylene

adjacent to

the

electronegati

ve

alkoxyamine

nitrogen.[1][2]

Slightly

deshielded

compared to

pos. F.
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E

-C

-N
2.68 Triplet 2H

Methylene

adjacent to

the primary

amine.[1][2]

F Internal C 1.30 – 1.60 Multiplet 6H

Central

aliphatic

chain

(cadaverine

backbone).[1]

[2]

Structural Validation Logic
To confirm the structure is not the isomer N-benzyl-1,5-pentanediamine (where the benzyl is

attached directly to the nitrogen, not oxygen), look at the benzylic protons (Position B):

Target Molecule (

):

ppm.[1]

Isomer (

):

ppm.[1]

Decision: If the singlet is below 4.0 ppm, the oxygen insertion failed.

Purity & Quantification: RP-HPLC Method
Developing an HPLC method for this molecule requires suppressing the ionization of the

primary amine to prevent peak tailing while maintaining retention of the hydrophobic benzyl

group.

Method Parameters[1][5][6][7]
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Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150

mm, 3.5 µm.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.[1] Why TFA? It acts as an ion-

pairing agent, sharpening the amine peak.[1]

Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 254 nm (Benzyl absorption) and 210 nm (Amine backbone).

Temperature: 30°C.

Gradient Profile
Time (min) % Mobile Phase B Event

0.0 5 Equilibration

2.0 5 Load/Desalt

15.0 90 Gradient Elution

18.0 90 Wash

18.1 5 Re-equilibration

23.0 5 End

System Suitability Criteria
Tailing Factor (

): Must be

.[1] If

, increase TFA concentration to 0.15% or switch to a high-pH compatible column (using
Ammonium Bicarbonate pH 10 buffer).

Retention Time: Target
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min.

Identity Confirmation: Mass Spectrometry (HRMS)
High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) is the gold

standard for identity confirmation.[1]

Acquisition Parameters[1]
Source: ESI (Positive Mode).

Capillary Voltage: 3.5 kV.[1]

Fragmentor: 100 V.

Mass Range:m/z 50 – 500.[1]

Fragmentation Pathway Analysis
The fragmentation pattern of N-(Phenylmethoxy)-1,5-pentanediamine is distinct due to the

weak

and

bonds.[1]

Parent Ion:

(Calculated for

).[1]

Primary Fragment (Loss of Benzyl): Cleavage of the

bond yields the benzyl cation (tropylium ion) at m/z 91.05. This is often the base peak in
higher energy collisions.[1]

Secondary Fragment (Loss of Benzyloxy): Cleavage of the

bond yields the pentanediamine radical cation or related species.
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Amine Fragment: Alpha-cleavage of the primary amine typically yields a fragment at m/z

30.03 (

).[1]

Analytical Workflow Visualization
The following diagrams illustrate the decision-making process and the fragmentation logic

essential for validating this compound.

Characterization Decision Tree[1]
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Crude Sample
N-(Phenylmethoxy)-1,5-pentanediamine

1H NMR (CDCl3)
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Shift ~3.8 ppm
(N-Benzyl Isomer)

No

Structure Confirmed
(O-Benzyl)

Yes

HPLC-UV (254 nm)
0.1% TFA Method

Peak Tailing > 1.5?

Action: Increase TFA
or Switch to High pH

Yes

Purity Assessment
(Area %)

No

HRMS (ESI+)

Observe m/z 209 -> 91?

Release Certificate of Analysis

Yes

Click to download full resolution via product page
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Caption: Analytical decision matrix for confirming structure and purity, highlighting critical

checkpoints for isomer differentiation and method suitability.

Mass Spec Fragmentation Logic

[M+H]+
m/z 209.16

Tropylium Ion
(Benzyl)

m/z 91.05

O-C Cleavage
(Major Path)

Pentanediamine
Core Fragments

m/z ~102

N-O Cleavage

Iminium Ion
(CH2=NH2+)

m/z 30.03

Alpha Cleavage

Click to download full resolution via product page

Caption: Primary ESI+ fragmentation pathways. The formation of the tropylium ion (m/z 91) is

the diagnostic signature for the benzyl moiety.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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